Cas no 1807006-66-1 (6-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde)

6-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde is a versatile heterocyclic compound featuring a pyridine core functionalized with an aminomethyl group, a difluoromethyl substituent, a hydroxyl group, and a carboxaldehyde moiety. This multifunctional structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. The presence of both amino and aldehyde groups allows for further derivatization via condensation or nucleophilic addition reactions, while the difluoromethyl group enhances metabolic stability and lipophilicity. The hydroxyl group contributes to hydrogen bonding potential, improving solubility. Its well-defined reactivity profile and modular design facilitate its use in constructing complex molecular architectures for drug discovery and material science applications.

6-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde structure

1807006-66-1 structure

Product Name:6-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde

CAS No:1807006-66-1

MF:C₈H₈F₂N₂O₂

MW:202.158128738403

CID:4890374

Update Time:2025-06-15

6-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 6-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde
- Inchi： 1S/C8H8F2N2O2/c9-8(10)7-5(3-13)6(14)1-4(2-11)12-7/h1,3,8H,2,11H2,(H,12,14)
- InChI Key： ROQHUJUUQNMKSA-UHFFFAOYSA-N
- SMILES： FC(C1=C(C=O)C(C=C(CN)N1)=O)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 334
XLogP3: -0.7
Topological Polar Surface Area: 72.2

6-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029026287-250mg	6-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde	1807006-66-1	95%	250mg	$970.20	2022-03-31
Alichem	A029026287-500mg	6-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde	1807006-66-1	95%	500mg	$1,634.45	2022-03-31
Alichem	A029026287-1g	6-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde	1807006-66-1	95%	1g	$2,866.05	2022-03-31

6-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde Related Literature

1. Emerging investigator series: first-principles and thermodynamics comparison of compositionally-tuned delafossites: cation release from the (001) surface of complex metal oxides†

Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
2. Dissociative electron attachment to HGaF4 Lewis–Brønsted superacid

Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
3. Evolution study of photo-synthesized gold nanoparticles by spectral deconvolution model: a quantitative approach

Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
4. Evolved polymerases facilitate selection of fully 2′-OMe-modified aptamers†

Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
5. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330

Additional information on 6-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde

Recent Advances in the Study of 6-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde (CAS: 1807006-66-1)

The compound 6-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde (CAS: 1807006-66-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery and development.

Recent studies have highlighted the importance of this compound as a versatile intermediate in the synthesis of novel heterocyclic compounds. Its structural motif, which includes an aminomethyl group, a difluoromethyl group, and a hydroxypyridine ring, makes it a valuable building block for the development of bioactive molecules. Researchers have successfully utilized this compound in the synthesis of various derivatives with potential antimicrobial, anticancer, and anti-inflammatory properties.

One of the key advancements in the study of 6-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde is its application in the design of enzyme inhibitors. Recent publications have demonstrated its efficacy as a scaffold for targeting specific enzymes involved in disease pathways. For instance, derivatives of this compound have shown promising inhibitory activity against kinases and proteases, which are critical targets in cancer and inflammatory diseases.

In addition to its role in drug discovery, this compound has also been explored for its potential in chemical biology studies. Its ability to form stable complexes with biomolecules has made it a useful tool for probing biological systems. Recent work has utilized this compound in the development of fluorescent probes and affinity labels, enabling researchers to study protein-ligand interactions with high precision.

The synthesis of 6-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde has also seen significant improvements. Recent methodologies have focused on optimizing yield and purity while reducing the environmental impact of the synthesis process. Green chemistry approaches, such as the use of catalytic reactions and solvent-free conditions, have been successfully applied to the production of this compound.

Despite these advancements, challenges remain in the full characterization and application of this compound. Further studies are needed to elucidate its pharmacokinetic and pharmacodynamic properties, as well as its potential toxicity. Ongoing research is also exploring the scalability of its synthesis to meet the demands of industrial applications.

In conclusion, 6-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde represents a promising compound in the field of chemical biology and medicinal chemistry. Its unique structural features and versatile applications make it a valuable tool for drug discovery and biological research. Continued investigation into its properties and potential uses will undoubtedly yield further insights and opportunities for therapeutic development.